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Introduction

NSC 228155 is a nitro-benzoxadiazole (NBD) compound that functions as an activator of the
Epidermal Growth Factor Receptor (EGFR).[1] It operates by directly binding to the
dimerization domain of the soluble EGF receptor, which leads to the formation of stable dimers
and subsequent allosteric activation of the receptor. This activation enhances the tyrosine
phosphorylation of EGFR at sites such as Tyr1068 and Tyr1173.[2] Beyond EGFR, NSC
228155 can also promote the transactivation of several other receptor tyrosine kinases,
including ErbB2, ErbB3, Insulin Receptor, and IGF-1 Receptor.[2][3] Additionally, it is known to
rapidly generate hydrogen peroxide within cells and acts as a potent inhibitor of the KIX-KID
interaction.[2][3][4]

Due to its mechanism of action, NSC 228155 is a valuable tool in studying EGFR signaling
pathways and related cellular processes. Proper preparation of stock solutions is critical for
obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for NSC 228155. This document provides a detailed protocol for the
preparation, storage, and handling of NSC 228155 stock solutions.
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Compound Specifications and Solubility

Summarized below are the key chemical properties and solubility information for NSC 228155.

Property Value Citations
CAS Number 113104-25-9 [21[31[4]
Molecular Formula C11H6N4O4S [21[41[5]
Molecular Weight 290.25 g/mol [2][41[5]

Light yellow to burnt orange
Appearance
powder

[1]

>5-29 mg/mL. Solubility can be
concentration-dependent and
o may require sonication. It is
Solubility in DMSO )
crucial to use fresh, anhydrous
DMSO as moisture can reduce

solubility.

[11(3]15]

Insoluble in Water, Ethanol

[3](5]

Experimental Protocols

2.1. Materials and Equipment

NSC 228155 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated precision balance

Vortex mixer

Sonicator (optional, for aiding dissolution)
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o Calibrated micropipettes and sterile tips
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2.2. Safety Precautions

Handle NSC 228155 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for NSC 228155 before use for complete safety and
handling information.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.
Handle with care.

2.3. Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for cell-based assays.

o Equilibration: Allow the vial of NSC 228155 powder to equilibrate to room temperature before
opening to prevent moisture condensation.

e Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the
desired amount of NSC 228155 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 2.90 mg of NSC 228155.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o Example: 0.001 L x 0.010 mol/L x 290.25 g/mol = 0.00290 g = 2.90 mg

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the weighed powder.
For 2.90 mg of NSC 228155, add 1 mL of DMSO to achieve a 10 mM concentration.

o Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
The solution should be clear. If dissolution is slow, gentle warming or brief sonication can be
used to aid the process.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.medchemexpress.com/NSC_228155.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

 Verification: Visually inspect the solution to ensure no solid particulates remain.

Storage and Stability

Proper storage is essential to maintain the activity of the NSC 228155 stock solution.

Storage - -
Form Stability Citations
Temperature
Powder (Solid) -20°C Up to 3 years [11[4116]

4°C

Up to 2 years

[1](7]

DMSO Stock Solution

-80°C

6 months to 1 year

[1]14](6]

-20°C

Up to 3-6 months

[1]

4°C

Up to 2 weeks (for

short-term use)

[4161(8]

Storage Protocol:

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile tubes.[1][7]

preparation, and solvent.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

Freezing: Store the aliquots at -20°C or -80°C for long-term storage.[1][4][6]

Protection: Protect the compound, both in solid and solution form, from light.

Application Workflow and Signaling Pathway

4.1. Experimental Workflow for Cell-Based Assays

The following diagram outlines a typical workflow for using the NSC 228155 stock solution in a

cell-based experiment, such as evaluating its effect on EGFR phosphorylation.

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.medchemexpress.com/NSC_228155.html
https://dcchemicals.com/product_show-NSC228155.html
https://dcchemicals.com/coa/COA_DC12657.html
https://www.medchemexpress.com/NSC_228155.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/NSC_228155.html
https://dcchemicals.com/product_show-NSC228155.html
https://dcchemicals.com/coa/COA_DC12657.html
https://www.medchemexpress.com/NSC_228155.html
https://dcchemicals.com/product_show-NSC228155.html
https://dcchemicals.com/coa/COA_DC12657.html
https://www.dbaitalia.it/cataloghi/catalogo_402.pdf
https://www.medchemexpress.com/NSC_228155.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/NSC_228155.html
https://dcchemicals.com/product_show-NSC228155.html
https://dcchemicals.com/coa/COA_DC12657.html
https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Preparation

Prepare 10 mM NSC 228155
Stock Solution in DMSO

Culture and Seed Cells
(e.g., MDA-MB-468)

Dilute

-

Exper
y

Prepare Working Solution:
Dilute stock solution in

y

iment
( Control Group:
Treat cells with vehicle

serum-free media
(e.g., to 100 pM)

(e.g., 0.2% DMSO in media)

Add to cells

Treat Cells:
Incubate cells with
NSC 228155 working solution

J

Anal

Cell Lysis

: I
sis

(Protein Quantification)

i

Western Blot

((e.g., for p-EGFR,

Analysis
Total EGFR)

.

J

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Extracellular

NSC 228155

™~

Binds to
dimerization domfin

Induces

\ Intracellular

H202 Generation

EGFR (Monomer)

Promotes
Dimerization

EGFR (Dimer) PTP-1B (Inactive)

Activates :Enhances
I

Tyrosine
Phosphorylation
(Tyr1068, Tyr1173)

Downstream Signaling
(e.g., ERK1/2 Phosphorylation)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15603303/docs?utm_src=pdf-body-img#application-notes-preparation-of-nsc-228155-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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